N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-5-chloro-4,6-dimethyl-N,N-bis(prop-2-enyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C16H18ClN3OS/c1-5-7-20(8-6-2)16(21)14-13(18)11-9(3)12(17)10(4)19-15(11)22-14/h5-6H,1-2,7-8,18H2,3-4H3
• InChI Key: KAZZNFGMYZRWEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(SC2=NC(=C1Cl)C)C(=O)N(CC=C)CC=C)N
• Molecular Formula: C16H18ClN3OS
• Molecular Weight: 335.9 g/mol

Description

N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide, also known as DACT, is a synthetic compound that has been the subject of recent scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide involves its interaction with various molecular targets, including enzymes, receptors, and signaling pathways. In cancer cells, N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been shown to inhibit the activity of enzymes such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are involved in cell proliferation and survival. In inflammation, N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been shown to inhibit the activation of transcription factors such as nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1), which regulate the expression of pro-inflammatory cytokines and chemokines. In neurodegenerative disorders, N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which regulates the expression of antioxidant and cytoprotective genes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide depend on its molecular targets and the disease model being studied. In cancer cells, N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been shown to induce apoptosis and cell cycle arrest, resulting in the inhibition of tumor growth and proliferation. In inflammation, N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to a decrease in inflammation and tissue damage. In neurodegenerative disorders, N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been shown to protect neuronal cells from oxidative stress and apoptosis, resulting in improved neuronal function and survival.

Advantages and Limitations for Lab Experiments

The advantages of using N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide in lab experiments include its synthetic accessibility, high potency, and selectivity for specific molecular targets. However, the limitations of using N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide in lab experiments include its potential toxicity and off-target effects, which may affect the interpretation of experimental results.

Future Directions

For research on N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide include the identification of its molecular targets and the development of more selective and potent analogs. In cancer research, future studies may focus on the combination of N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide with other chemotherapeutic agents to enhance its efficacy. In inflammation research, future studies may investigate the potential of N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. In neurodegenerative disorder research, future studies may explore the potential of N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide as a disease-modifying agent for Alzheimer's and Parkinson's disease.

Scientific Research Applications

N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been studied for its potential therapeutic applications in various disease models, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Inflammation research has shown that N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide can reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. In neurodegenerative disorder research, N,N-diallyl-3-amino-5-chloro-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been shown to protect neuronal cells from oxidative stress and apoptosis, suggesting a potential role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.